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Compound of Interest

Compound Name: 1-Bromo-1-ethoxycyclopropane
CAS No.: 95631-62-2
Cat. No.: B3059216
Get Quote
. J

Executive Summary

1-Bromo-1-ethoxycyclopropane (CAS 95631-62-2) is a highly reactive gem-haloether used
primarily as a cyclopropanone equivalent and a precursor to the 1-ethoxycyclopropyl anion. Its
utility in expanding ring systems (e.g., [3+1] annulations) is counterbalanced by its inherent
instability. It is prone to hydrolytic decomposition (generating HBr and propionate derivatives)
and thermal ring opening. Successful application requires strict exclusion of moisture and
maintenance of low temperatures (<4°C).

Part 1: Chemical Identity & Physical Properties[1]

This compound combines the ring strain of cyclopropane (~27.5 kcal/mol) with the lability of an

-haloether bond.
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Property Data
CAS Number 95631-62-2
C
Formula H
BrO
Molecular Weight 165.03 g/mol
Density ~1.46 g/cm
Boiling Point 48-50 °C (at 25 Torr)
Appearance Colorless to pale yellow liquid

Pungent, lachrymatory (characteristic of

Odor
-haloethers)
Soluble in Et
O, THF, CH
Solubility
Cl

; reacts with water/alcohols

Part 2: Stability & Reactivity Profile
Hydrolytic Instability (Critical)

The C-Br bond is activated by the adjacent oxygen lone pair, making the compound extremely
susceptible to solvolysis. Upon contact with moisture, it undergoes rapid hydrolysis.

e Mechanism: Water attacks the electrophilic carbon (C1), displacing bromide to form the
hemiacetal (1-ethoxycyclopropanol).

» Decomposition: The hemiacetal is unstable and typically undergoes ring opening to form
ethyl propionate derivatives or degrades to cyclopropanone hydrates, releasing hydrogen
bromide (HBr).
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e Implication: HBr formation is autocatalytic, accelerating further decomposition.

Thermal Stability & Ring Opening

1-Bromo-1-ethoxycyclopropane is thermally labile. Above ambient temperatures, or in the
presence of Lewis acids, it is prone to ionization and rearrangement.

o Pathway: lonization yields the 1-ethoxycyclopropyl cation, a stabilized oxocarbenium ion.
This intermediate can undergo disrotatory ring opening to form allylic cations or rearrange to
linear esters (e.g., ethyl 3-bromopropionate).

o Storage Limit: Significant decomposition is observed if stored above 10°C for prolonged
periods.

Lithiation & Anionic Stability

A primary application is the generation of 1-ethoxycyclopropyllithium via Lithium-Halogen
exchange (using

-BuLi).
e Species Stability: The lithiated species is stable only at low temperatures (typically -78°C).

» Reactivity: It acts as a nucleophilic cyclopropanone equivalent. Warming this anion induces
decomposition or proton abstraction from the solvent.

Diagram: Decomposition & Reactivity Pathways

The following diagram illustrates the divergent pathways for hydrolysis, thermal rearrangement,
and lithiation.
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Caption: Divergent reactivity pathways showing hydrolytic degradation to linear esters and
controlled lithiation for synthetic utility.

Part 3: Handling & Storage Protocols
Storage Requirements

To maintain purity (>95%) and prevent autocatalytic degradation:
o Temperature: Store at 2—8°C (refrigerator) or -20°C for long-term storage.

o Atmosphere: Must be stored under Argon or Nitrogen. Oxygen and moisture promote radical
decomposition and hydrolysis.

« Stabilizers: Can be stored over activated 4A molecular sieves or silver wool (to scavenge
free bromide), though this is less common than simple low-temp exclusion of moisture.

o Container: Teflon-lined screw caps or flame-sealed ampoules. Avoid ground glass joints
without grease, as HBr formation can seize the joint.

Handling Workflow

» Drying: Ensure all glassware is flame-dried and cooled under inert gas.
e Solvents: Use anhydrous solvents (THF, Et

O) dried over Na/Benzophenone or via column filtration.
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o Transfer: Cannula transfer or gas-tight syringes are required. Do not pour.

e Quenching: Quench reaction mixtures at low temperature (-78°C to 0°C) to prevent
exotherms from rapid hydrolysis of unreacted reagent.

Part 4: Synthesis & Application Context[3]
Synthesis

The compound is typically synthesized via the bromination of 1-ethoxy-1-
trimethylsiloxycyclopropane using Phosphorus Tribromide (PBr

). This route avoids the harsh conditions of direct carbene addition and yields a cleaner
product.

Application: [3+1] Annulation

As demonstrated in seminal work (e.g., by Miller et al. and Kulinkovich/de Meijere contexts),
the lithiated derivative serves as a cyclopropyl anion.

o Reaction: Attack on a ketone carbonyl group followed by acidic workup or thermal
rearrangement.

o Outcome: Expansion of the cyclopropane ring to a cyclobutanone derivative (formal [3+1]
annulation).

Diagram: Synthesis & Annulation Workflow
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Caption: Synthetic route from silyl enol ether precursor to cyclobutanone via the lithiated
intermediate.
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o To cite this document: BenchChem. [Chemical Stability of 1-Bromo-1-ethoxycyclopropane:
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3059216/docs#chemical-stability-of-1-bromo-1-
ethoxycyclopropane-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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